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Compound of Interest

Compound Name: Diphenyl sulfoxide

Cat. No.: B377121

For researchers and scientists in the fast-paced world of drug development, the safe handling
of chemical reagents is paramount. This guide provides essential, immediate safety and
logistical information for handling Diphenyl sulfoxide, ensuring the protection of personnel
and the integrity of your research.

Diphenyl sulfoxide is a compound that requires careful handling due to its potential to cause
irritation to the eyes, respiratory system, and skin.[1] Adherence to proper safety protocols is
crucial to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Diphenyl sulfoxide is classified as a hazardous substance.[1] It can cause inflammation of the
skin upon contact and may exacerbate pre-existing dermatitis.[1] While not classified as
harmful by ingestion, it may still be damaging to health, particularly for individuals with pre-
existing organ damage.[1] It is also important to avoid breathing in the dust of this compound
as it can cause respiratory irritation.[1][2]

To mitigate these risks, the following personal protective equipment is mandatory when
handling Diphenyl sulfoxide:
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Personal Protective Specifications and
Body Part .
Equipment Remarks
Must be compliant with
Safety glasses with side- OSHA's 29 CFR 1910.133 or
Eyes/Face shields or chemical safety European Standard EN166.[2]
goggles [3][4] Ensure eyewash stations
are readily accessible.[5]
Skin Chemical-resistant gloves Inspect gloves for any damage
(e.g., Nitrile rubber) before use.[6]

Wear appropriate protective
clothing to prevent skin
exposure.[1][2][4]
Protective clothin
J Contaminated clothing should
be laundered separately

before reuse.[1]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used

Respiratory Particulate respirator whenever workplace
conditions warrant it,
particularly when generating
dust.[2][4]

Operational Plan for Safe Handling

A systematic approach to handling Diphenyl sulfoxide is crucial for minimizing exposure and
preventing accidents.

1. Preparation:

Ensure you are in a well-ventilated area.[1]

Confirm that all necessary PPE is available and in good condition.

Locate the nearest eyewash station and safety shower before starting work.
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» Keep containers of Diphenyl sulfoxide securely sealed when not in use.[1]
2. Handling:

» Avoid all personal contact, including inhalation of dust.[1]

e Do not eat, drink, or smoke in the handling area.[1][5]

e Avoid generating dust.[1][4] Use dry clean-up procedures for any spills.[1]

e Wash hands thoroughly with soap and water after handling.[1]

3. Storage:

e Store in a cool, dry, and well-ventilated area.[1][3]

o Keep containers tightly closed.[3][4][5]

» Store away from incompatible materials, such as strong oxidizing agents.[1][3]
Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

Minor Spills:

Clean up all spills immediately.[1]

Wear appropriate PPE, including a dust respirator.[1]

Use dry clean-up procedures; avoid generating dust.[1]

Sweep or vacuum up the spilled material and place it in a clean, dry, sealable, and labeled
container for disposal.[1]

Major Spills:

o Alert personnel in the area and contact emergency responders.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b377121?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://aksci.com/sds/M332_SDS.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Phenyl-sulfoxide-97percent.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2213514&productDescription=DIPHENYL+SULFOXIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2213514&productDescription=DIPHENYL+SULFOXIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2012/08/Phenyl-sulfoxide-97percent.pdf
https://aksci.com/sds/M332_SDS.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2213514&productDescription=DIPHENYL+SULFOXIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-234781A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b377121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Control personal contact by wearing appropriate protective clothing.[1]

e Prevent the spillage from entering drains or water courses.[1]

e Recover the product wherever possible and place it in sealed containers for disposal.[1]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2][4]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid.[2] Wash clothing before reuse.[2][4]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

« Ingestion: If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Do NOT
induce vomiting. Get medical aid.[2]

Disposal Plan

All waste, including spilled material and contaminated items, must be handled in accordance
with local, state, and federal regulations.[1] Dispose of contents and containers to an approved
waste disposal plant.[5]

Physicochemical Properties of Diphenyl Sulfoxide

The following table summarizes key quantitative data for Diphenyl sulfoxide:
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Property Value

Appearance Off-white powder/solid[3]

Odor Odorless[3][6]

Melting Point 66 - 71 °C/ 150.8 - 159.8 °F[3]

Boiling Point 206 - 208 °C / 402.8 - 406.4 °F @ 13 mmHg[3]

Molecular Formula

C12H100S][6]

Molecular Weight

202.28 g/mol [2]

Experimental Workflow: Chemical Spill Response

The following diagram outlines the logical workflow for responding to a chemical spill of

Diphenyl sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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